Cas no 2353409-87-5 (Diketone-PEG11-Diketone)

• Product Name: Diketone-PEG11-Diketone
• CAS No: 2353409-87-5
• MF: C₃₀H₃₆N₂O₇(C₂H₄O)n
• MW: 977.1
• CID: 5092109
• PubChem ID: 137334064
• Update Time: 2025-10-12

Diketone-PEG11-Diketone Chemical and Physical Properties

Names and Identifiers

• Diketone-PEG11-Diketone
• Poly(oxy-​1,​2-​ethanediyl)​, α-​[3-​[[4-​(3,​5-​dioxohexyl)​phenyl]​amino]​-​3-​oxopropyl]​-​ω-​[3-​[[4-​(3,​5-​dioxohexyl)​phenyl]​amino]​-​3-​oxopropoxy]​-
• AKOS040743226
• BP-24183
• CS-0115412
• 2353409-87-5
• HY-140451
• T17824
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-[4-(3,5-dioxohexyl)anilino]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-N-[4-(3,5-dioxohexyl)phenyl]propanamide

• Inchi： 1S/C32H40N2O8/c1-23(35)21-29(37)13-7-25-3-9-27(10-4-25)33-31(39)15-17-41-19-20-42-18-16-32(40)34-28-11-5-26(6-12-28)8-14-30(38)22-24(2)36/h3-6,9-12H,7-8,13-22H2,1-2H3,(H,33,39)(H,34,40)
• InChI Key： NHMGQLVQLIDQDG-UHFFFAOYSA-N
• SMILES： C(=O)(CC(=O)CCC1=CC=C(NC(CCOC{-}CO{+n}CCC(=O)NC2C=CC(CCC(CC(=O)C)=O)=CC=2)=O)C=C1)C

Computed Properties

• Exact Mass: 976.51439896g/mol
• Monoisotopic Mass: 976.51439896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 69
• Rotatable Bond Count: 48
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 228Ų

Additional information on Diketone-PEG11-Diketone

Professional Introduction to Diketone-PEG11-Diketone (CAS No. 2353409-87-5)

Diketone-PEG11-Diketone, with the chemical identifier CAS No. 2353409-87-5, represents a significant advancement in the field of chemical biology and pharmaceutical development. This compound, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in drug delivery systems, bioconjugation techniques, and molecular recognition processes. The inclusion of Diketone moieties and a polyethylene glycol (PEG) linker (PEG11) endows the molecule with enhanced solubility, stability, and biocompatibility, making it an invaluable asset in modern medicinal chemistry.

The structural design of Diketone-PEG11-Diketone is meticulously crafted to facilitate efficient interactions with biological targets while minimizing off-target effects. The Diketone functional groups serve as reactive handles, enabling the facile attachment of various biomolecules such as peptides, proteins, and nucleic acids. This capability is particularly advantageous in the development of targeted therapeutics, where precise molecular conjugation is crucial for achieving desired pharmacokinetic profiles.

The PEG11 segment in the molecule plays a pivotal role in modulating the pharmacokinetic behavior of conjugated drugs. Polyethylene glycol chains are well-known for their ability to increase the circulation time of pharmaceuticals in the bloodstream, thereby enhancing bioavailability and reducing immunogenicity. This property is especially relevant in the context of antibody-drug conjugates (ADCs) and other biopharmaceutical formulations where prolonged circulation can lead to more effective drug delivery and improved patient outcomes.

Recent advancements in synthetic chemistry have further refined the methodologies for producing Diketone-PEG11-Diketone, enabling higher yields and purities that meet stringent regulatory requirements. These improvements have been instrumental in accelerating the translation of laboratory discoveries into clinical applications. For instance, researchers have leveraged this compound to develop novel prodrugs that exhibit controlled release profiles upon enzymatic or chemical activation, thereby optimizing therapeutic efficacy.

In the realm of bioconjugation technology, Diketone-PEG11-Diketone has been employed to create bifunctional linkers that facilitate the coupling of therapeutic agents to carriers such as nanoparticles or polymers. Such conjugates have shown promise in enhancing cellular uptake and reducing systemic toxicity, particularly in cancer immunotherapy. By integrating this compound into drug design strategies, scientists aim to overcome limitations associated with traditional small-molecule drugs and biologics.

The versatility of Diketone-PEG11-Diketone also extends to its utility in diagnostic applications. Its ability to undergo selective binding interactions with specific biomarkers has been exploited in the development of imaging agents and biosensors. These tools are critical for early disease detection and monitoring treatment responses, offering significant benefits in precision medicine approaches.

The compound's stability under various environmental conditions further underscores its practicality in industrial settings. Unlike some other reagents that degrade rapidly upon exposure to light or moisture, Diketone-PEG11-Diketone maintains its integrity over extended periods, ensuring consistent performance in research and manufacturing processes. This reliability has made it a preferred choice for academic institutions and pharmaceutical companies alike.

Looking ahead, ongoing research endeavors are focused on expanding the applications of Diketone-PEG11-Diketone by exploring novel derivatives and formulations. For instance, modifications to the PEG chain length or introduction of additional functional groups could yield compounds with tailored properties for specific therapeutic niches. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing these innovations and bringing them to market.

The integration of computational modeling and high-throughput screening techniques has also accelerated the discovery process for derivatives of Diketone-PEG11-Diketone. By leveraging artificial intelligence-driven platforms, researchers can predictably design molecules with enhanced binding affinities or improved pharmacokinetic profiles. Such innovations are poised to revolutionize how new drugs are discovered and developed.

In conclusion, Diketone-PEG11-Diketone (CAS No. 2353409-87-5) exemplifies the intersection of innovation and practicality in modern chemical biology. Its unique structural features and functional capabilities make it a cornerstone material for advancing therapeutic modalities across multiple disciplines. As research continues to uncover new applications for this compound, its impact on pharmaceutical development is expected to grow even further.